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Compound of Interest

Compound Name:
2-(Difluoromethoxy)-5-

fluorobenzonitrile

CAS No.: 1017778-48-1

Cat. No.: B1319554

Get Quote

The strategic incorporation of fluorine into organic molecules is a cornerstone of modern

chemical synthesis, profoundly influencing their physical, chemical, and biological properties.[1]

Fluorine's high electronegativity, the strength of the carbon-fluorine (C-F) bond, and its

relatively small size can dramatically alter a molecule's conformation, lipophilicity, metabolic

stability, and basicity.[1] In medicinal chemistry, the replacement of a hydrogen atom with

fluorine at a metabolic hotspot is a widely adopted strategy to prevent unwanted oxidation and

extend a drug's in vivo half-life.[1]

Within this context, benzonitrile derivatives serve as critical intermediates in the synthesis of

pharmaceuticals, agrochemicals, and advanced materials.[1] The nitrile group (-C≡N) is a

versatile functional handle, readily convertible into amines, amides, carboxylic acids, and

tetrazoles.[1] The compound 2-(Difluoromethoxy)-5-fluorobenzonitrile combines these

features, incorporating a benzonitrile core with two distinct fluorine-containing moieties: a ring-

bound fluorine atom and a difluoromethoxy group (-OCF₂H). The difluoromethoxy group is

particularly noteworthy as a bioisostere for hydroxyl or methoxy groups, offering improved

metabolic stability and modulated lipophilicity, making it a highly valuable substituent in drug
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design.[2] This guide will explore the unique chemical landscape of this molecule, providing the

technical foundation necessary for its effective application in research and development.

Chemical Identity and Physicochemical Properties
Accurate identification and understanding of a compound's physical properties are fundamental

to its successful application in any experimental setting. The key identifiers and computed

properties for 2-(Difluoromethoxy)-5-fluorobenzonitrile are summarized below.

Property Value Source

CAS Number 1017778-48-1 [1]

Molecular Formula C₈H₄F₃NO [3]

Molecular Weight 187.12 g/mol [1][3]

InChI Key
UTZWKIRYUNRDTJ-

UHFFFAOYSA-N
[1]

Topological Polar Surface Area

(TPSA)
33.02 Å² [3]

Computed LogP 2.29878 [3]

Hydrogen Bond Donors 0 [3]

Hydrogen Bond Acceptors 2 [3]

Rotatable Bonds 2 [3]

Note: LogP, TPSA, and other computed values are theoretical predictions and should be used

as a guide for experimental design.

Spectroscopic Characterization (Predicted)
While specific experimental spectra for this compound are not widely published, its structure

allows for the confident prediction of key spectroscopic features. These predictions are

invaluable for reaction monitoring and structural confirmation.
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¹H NMR: The proton spectrum is expected to be complex due to fluorine-proton coupling.

The single proton of the difluoromethoxy group (-OCF₂H) would appear as a triplet due to

coupling with the two fluorine atoms. The three aromatic protons will appear as complex

multiplets, with their chemical shifts and coupling constants influenced by the fluorine, nitrile,

and difluoromethoxy substituents.

¹³C NMR: The carbon spectrum will show distinct signals for the eight carbons. The nitrile

carbon (C≡N) is expected in the 115-125 ppm range. The carbon of the difluoromethoxy

group (-OCF₂H) will appear as a triplet due to one-bond carbon-fluorine coupling. Carbons

directly attached to fluorine will exhibit large one-bond C-F coupling constants, while other

aromatic carbons will show smaller two- or three-bond couplings.

¹⁹F NMR: The fluorine spectrum is a powerful tool for characterizing fluorinated compounds.

Two distinct signals are expected: one for the aromatic fluorine and one for the -OCF₂H

group. The difluoromethoxy fluorine signal would likely appear as a doublet, coupled to the

single proton. The aromatic fluorine signal will show coupling to nearby protons.

Infrared (IR) Spectroscopy: The IR spectrum will be characterized by several strong,

indicative absorptions.

C≡N Stretch: A sharp, strong absorption is expected around 2220-2240 cm⁻¹.

C-F Stretch: Strong absorptions for both the aromatic C-F and the aliphatic C-F bonds in

the difluoromethoxy group are expected in the 1000-1350 cm⁻¹ region.

C-O Stretch: The ether linkage of the difluoromethoxy group will produce a strong

absorption, typically in the 1200-1300 cm⁻¹ range.

Aromatic C=C Stretch: Medium to weak absorptions will appear in the 1450-1600 cm⁻¹

region.

Mass Spectrometry (MS): The molecular ion peak (M+) would be observed at m/z = 187.12.

High-resolution mass spectrometry would confirm the elemental composition of C₈H₄F₃NO.

Fragmentation patterns would likely involve the loss of the nitrile group or cleavage of the

difluoromethoxy moiety.
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Synthesis Methodologies
The synthesis of 2-(Difluoromethoxy)-5-fluorobenzonitrile is a multi-step process that hinges

on two core transformations: the formation of the functionalized benzonitrile scaffold and the

introduction of the difluoromethoxy group.[1] A common and logical synthetic approach starts

from a readily available precursor, 2-fluoro-5-hydroxybenzonitrile.

Conceptual Synthetic Workflow

Synthesis of 2-(Difluoromethoxy)-5-fluorobenzonitrile

2-Fluoro-5-hydroxybenzonitrile
(CAS: 104798-53-0)

Reaction Vessel
Base (e.g., KOH)

Solvent (e.g., ACN/H₂O)

Difluoromethylation Reagent
(e.g., Diethyl (bromodifluoromethyl)phosphonate)

Reaction Mixture

Difluoromethylation

Work-up & Purification
(Extraction, Chromatography)

2-(Difluoromethoxy)-5-fluorobenzonitrile
(Final Product)

Click to download full resolution via product page

Caption: General workflow for synthesizing the target compound.
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Exemplary Laboratory Protocol: Difluoromethylation
This protocol is based on established methods for the difluoromethylation of phenols, a key

transformation in the synthesis of the title compound.[2]

Objective: To introduce the difluoromethoxy group onto the phenolic oxygen of 2-fluoro-5-

hydroxybenzonitrile.

Materials:

2-Fluoro-5-hydroxybenzonitrile (1.0 eq)

Diethyl (bromodifluoromethyl)phosphonate (1.5 eq)

Potassium hydroxide (KOH) (2.0 eq)

Acetonitrile (ACN) and Water (as solvent)

Diethyl ether or Ethyl acetate (for extraction)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Step-by-Step Procedure:

Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-fluoro-5-

hydroxybenzonitrile in a mixture of acetonitrile and water.

Reagent Addition: Add diethyl (bromodifluoromethyl)phosphonate to the solution.

Reaction Initiation: Cool the mixture in an ice bath and add potassium hydroxide portion-

wise, maintaining the temperature below 10 °C. Causality: The base deprotonates the

phenol to form a more nucleophilic phenoxide ion, which then attacks the electrophilic

difluoromethyl source. Portion-wise addition controls the exotherm.

Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor

the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
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Spectrometry (LC-MS).

Quenching: Once the starting material is consumed, carefully quench the reaction by adding

water.

Extraction: Transfer the mixture to a separatory funnel and extract the product into an

organic solvent like ethyl acetate (3x). Trustworthiness: Multiple extractions ensure complete

recovery of the product from the aqueous phase.

Washing: Wash the combined organic layers with water and then with brine to remove

residual inorganic salts.

Drying: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the

solvent under reduced pressure using a rotary evaporator.

Purification: Purify the resulting crude product by column chromatography on silica gel to

yield pure 2-(Difluoromethoxy)-5-fluorobenzonitrile.

Chemical Reactivity and Transformations
The reactivity of 2-(Difluoromethoxy)-5-fluorobenzonitrile is dominated by the electron-

withdrawing nature of its substituents (CN, F, OCF₂H), which deactivates the ring towards

electrophilic substitution but activates it for Nucleophilic Aromatic Substitution (SNAr).

Nucleophilic Aromatic Substitution (SNAr)
SNAr is a pivotal reaction for constructing highly functionalized aromatic systems.[1] In this

molecule, the fluorine atom at the 5-position is a potential leaving group. The strong electron-

withdrawing effect of the para-nitrile group and the ortho-difluoromethoxy group stabilizes the

negatively charged intermediate (Meisenheimer complex), facilitating the substitution.
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SNAr Reaction Mechanism

<[Reactant Structure]
2-(Difluoromethoxy)-
5-fluorobenzonitrile>

<[Intermediate Structure]
Meisenheimer Complex
(Resonance Stabilized)>

+ Nu⁻

Nu⁻

<[Product Structure]
Substituted Product>

Slow, Rate-Determining Step

F⁻

- F⁻

Click to download full resolution via product page

Caption: Mechanism of Nucleophilic Aromatic Substitution (SNAr).

This reactivity allows for the introduction of various nucleophiles (e.g., amines, alkoxides,

thiolates) at the C-5 position, making it a valuable intermediate for building more complex

molecular architectures, a common strategy in the synthesis of pharmaceutical candidates.

Applications in Research and Drug Development
Fluorobenzonitrile compounds are important intermediates in the synthesis of medicines,

pesticides, dyes, and liquid crystal materials.[4] The unique combination of substituents in 2-
(Difluoromethoxy)-5-fluorobenzonitrile makes it an attractive building block for drug

discovery programs.
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Medicinal Chemistry: The difluoromethoxy group is a bioisosteric replacement for methoxy or

hydroxyl groups. Its introduction can enhance metabolic stability, increase lipophilicity

(improving membrane permeability), and modulate pKa, thereby improving the

pharmacokinetic profile of a drug candidate.[2] The presence of the nitrile and fluoro

substituents provides handles for further chemical modification to build out a molecule's

structure-activity relationship (SAR).

Agrochemicals: Similar to pharmaceuticals, the introduction of fluorine can enhance the

efficacy and stability of pesticides and herbicides.

Materials Science: The electronic properties imparted by the nitrile and fluoro groups are

harnessed in the development of advanced materials, such as those used in organic light-

emitting diodes (OLEDs).[1]

Safety and Handling
A specific Safety Data Sheet (SDS) for 2-(Difluoromethoxy)-5-fluorobenzonitrile is not

readily available. However, based on the known hazards of structurally related fluorinated

benzonitriles, the following precautions are strongly advised.

Hazard Classification (Predicted): Likely to be harmful or toxic if swallowed, in contact with

skin, or if inhaled.[5] May cause skin and serious eye irritation.[5][6]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[5] All handling should be performed in a well-ventilated area or a

chemical fume hood.

Handling: Avoid contact with skin, eyes, and clothing.[5] Wash hands thoroughly after

handling.[5] Avoid the generation of dusts or aerosols.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

In Case of Exposure:

Skin Contact: Immediately wash with plenty of water.[6]

Eye Contact: Rinse cautiously with water for several minutes.[7]
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Inhalation: Remove person to fresh air.[6]

Ingestion: Rinse mouth and seek immediate medical attention.[5]

Disclaimer: These safety recommendations are based on analogous compounds. Users must

conduct their own risk assessment before handling this chemical.

Conclusion
2-(Difluoromethoxy)-5-fluorobenzonitrile is a strategically important chemical intermediate

with significant potential in drug discovery and materials science. Its unique combination of a

versatile benzonitrile core, a reactive fluoro leaving group, and a metabolically robust

difluoromethoxy group provides chemists with a powerful tool for molecular design. A thorough

understanding of its synthesis, reactivity, and handling is essential for unlocking its full potential

in the development of next-generation pharmaceuticals and advanced materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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